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Compound of Interest

5-bromo-1H-pyrrolo[2,3-b]pyridin-
Compound Name:

6-ol
CAS No.: 1190316-82-5
Cat. No.: B1524572

Get Quote

Executive Summary

6-hydroxy-5-bromo-7-azaindole (CAS: 905273-88-1), formally recognized as 5-bromo-1,7-
dihydro-6H-pyrrolo[2,3-b]pyridin-6-one, represents a critical scaffold in the design of kinase
inhibitors (e.g., Vemurafenib analogs). Its utility in medicinal chemistry is defined by a dynamic
tautomeric equilibrium between the lactam (keto) and lactim (enol) forms.

For drug development professionals, understanding this equilibrium is not merely academic—it
dictates solubility, purification strategy, and regioselectivity during functionalization. This guide
dissects the structural dynamics, analytical signatures, and synthetic manipulation of this
"chameleon” intermediate.

Part 1: Structural Dynamics & The Tautomeric
Equilibrium
The Core Equilibrium
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Unlike simple indoles, 6-hydroxy-7-azaindoles possess a pyridine ring fused to a pyrrole. The
introduction of a hydroxyl group at the 6-position creates a competition between aromaticity
and amide resonance.

e Lactam Form (Keto):5-bromo-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

o Structure: The proton resides on the pyridine nitrogen (N7). A carbonyl bond (C=0) exists
at C6.

o Stability: Thermodynamically favored in the solid state and polar solvents (DMSO, MeOH).
The system retains aromaticity in the pyrrole ring while adopting a stable cyclic amide
(pyridone-like) configuration in the six-membered ring.

o Electronic Effect of 5-Br: The bromine atom at C5 is electron-withdrawing (-1 effect). This
increases the acidity of the N7-H proton, potentially lowering the activation energy for
tautomerization compared to the non-brominated parent, but it also stabilizes the negative
charge on the oxygen in the conjugate base, making the O-nucleophilicity highly condition-
dependent.

e Lactim Form (Enol):5-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol[1]

o Structure: The proton resides on the oxygen at C6. The pyridine ring retains full
aromaticity with a C=N bond.

o Stability: Generally less stable in solution but accessible via specific trapping conditions. It
is the reactive species for O-alkylation and chlorination reactions (e.g., with POCIs).

Visualization of the Equilibrium

The following diagram illustrates the proton transfer mechanism and the resonance
stabilization of the dominant lactam form.
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Caption: The thermodynamic equilibrium heavily favors the Lactam form, driven by the stability
of the amide-like resonance in the pyridine ring.

Part 2: Analytical Characterization (The
"Fingerprint")

Distinguishing the tautomers requires specific analytical techniques. In standard deuterated
solvents (DMSO-ds), the Lactam form is the species observed.

NMR Spectroscopy Signatures
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. Lactim Signal
Lactam Signal .
Feature (Theoretical/Trappe Notes
(Observed) d)

The N7-H of the

iH NMR (NH) 011.0-12.5 ppm Absent (replaced by lactam is highly
(Broad singlet) OH) deshielded due to H-
bonding.
Rarely seen unless in
1H NMR (OH) Absent 09.0-10.5 ppm ultra-dry, non-polar

solvents.

The carbonyl carbon

15C NMR (C6) 0 158 - 162 ppm (C=O & 165 - 169 ppm (C- is distinctively upfield
character) OH character) from a pure aromatic
C-O.

Shift varies slightly
1H NMR (C4-H) 0 7.8-8.2 ppm 0 8.0 - 8.4 ppm due to anisotropy of
C=0 vs C-OH.

X-Ray Crystallography

In the solid state, 6-hydroxy-5-bromo-7-azaindole crystallizes as the Lactam.
o Motif: Centrosymmetric dimers.

« Interaction: Strong intermolecular hydrogen bonds between the amide N7-H and the
carbonyl Oxygen (N-H:--O=C).

e Impact: This strong lattice energy explains the compound's high melting point (>250°C) and
poor solubility in non-polar solvents.

Part 3: Synthetic Implications & Reactivity Protocols

The tautomeric nature allows for "ambident" reactivity. Depending on the conditions, you can
direct electrophilic attack to the Nitrogen (N1 or N7) or the Oxygen.
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Reactivity Decision Tree

Use the following logic to select the correct conditions for your desired derivative.

6-Hydroxy-5-Bromo-7-Azaindole
(Lactam/Lactim Mix)

Mn of OHlHard Electrophile

Soft Electrophile

Target: 6-Chloro Derivative Target: 6-Alkoxy Ether Target: N-Alkyl Lactam
(Scaffold for Suzuki/Buchwald) (O-Alkylation) (N1 or N7 Alkylation)
,// Reagent: POCI3/ PhNMe2 s (/ Reagent: Ag2CO3 /R-X > 7~ Reagent: NaH / R-X RN
AN (Vilsmeier-Haack type) //’ .o (Silver Salt Method) /’ ‘\\ (Thermodynamic Base) /’
lAromatization driven lKinetic Control lThermodynamic Control
6-Chloro-5-bromo-7-azaindole 6-Alkoxy-5-bromo-7-azaindole N-Alkyl-5-bromo-6-0xo0-7-azaindole
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Caption: Strategic selection of reagents directs the ambident nucleophile to the desired
regioisomer.

Experimental Protocols
1. Synthesis of 6-Chloro-5-bromo-7-azaindole (Activation of
Lactim)

This is the most common transformation, converting the hydroxy group to a chlorine to enable
cross-coupling.

e Mechanism: The reaction proceeds via the enol tautomer.[2] The phosphorus oxychloride
traps the oxygen, forming a leaving group, followed by nucleophilic aromatic substitution by
chloride.
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e Protocol:

(¢]

Suspend 6-hydroxy-5-bromo-7-azaindole (1.0 eq) in neat POCIs (10 vol).

[¢]

Add N,N-dimethylaniline (0.5 eq) as a catalyst.

[¢]

Heat to reflux (105°C) for 3-5 hours. Note: Solution will turn dark.

[e]

Critical Step: Quench carefully into ice-water/NHsOH. The product precipitates as a solid.

[3]

o Yield: Typically 85-90%.

2. Regioselective O-Alkylation (Trapping the Enol)

To synthesize ethers (e.g., 6-methoxy), you must avoid N-alkylation.

» Concept: Use the "Silver Salt" method. Silver coordinates to the nitrogen, blocking it and
enhancing the nucleophilicity of the oxygen (Hard-Soft Acid-Base theory).

e Protocol:

Dissolve substrate in Toluene or Benzene.

o

(¢]

Add Ag2COs (1.5 eq) and the alkyl halide (e.g., Mel, BnBr).

[¢]

Stir at 60°C in the dark (silver salts are photosensitive).

o

Filter through Celite to remove silver salts.

o

Result: High selectivity for O-alkylation over N-alkylation.

3. Regioselective N-Alkylation (Thermodynamic)

o Concept: Use a strong base (NaH, Cs2CQs) in a polar aprotic solvent (DMF). The charge
delocalizes onto the Oxygen, but the Nitrogen (N1 or N7) is often the nucleophilic site for soft
electrophiles due to better orbital overlap in the transition state.
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e Note: N1 (pyrrole) vs N7 (pyridine) selectivity depends on protecting groups. If N1 is
unsubstituted, it is the most acidic (pKa ~12) and alkylates first.

Part 4: Pharmacological Relevance

In kinase inhibitor design (e.g., targeting BRAF, JAK, or PI3K), the tautomeric state defines the
hydrogen bonding pattern.

o Donor-Acceptor Profile:

o Lactam (Keto): C=0 is an H-bond Acceptor; N7-H is an H-bond Donor. This mimics the
pattern of Uracil or Thymine.

o Lactim (Enol): C-OH is both a Donor and Acceptor; N7 is an H-bond Acceptor. This mimics
the pattern of Adenine/Guanine.

o Docking Implications: When modeling this scaffold into a protein pocket, you must generate
both tautomers. A pocket requiring a donor at the 6-position will only bind the Lactam form.
Assuming the wrong tautomer can lead to false-negative docking scores.
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b]pyridin-6-one).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Technical Guide: 6-Hydroxy-5-Bromo-
7-Azaindole Tautomerism]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524572/docs#comprehensive-technical-guide-6-
hydroxy-5-bromo-7-azaindole-tautomerism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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